Cas no 1361518-79-7 (2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine)
2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine
-
- Inchi: 1S/C17H6Cl6FN/c18-10-3-1-8(14(20)16(10)22)12-5-7(24)6-13(25-12)9-2-4-11(19)17(23)15(9)21/h1-6H
- InChI Key: GPVAECVTSHUXGZ-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C1C=C(C=C(C2C=CC(=C(C=2Cl)Cl)Cl)N=1)F)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 419
- XLogP3: 8
- Topological Polar Surface Area: 12.9
2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023028354-250mg |
2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine |
1361518-79-7 | 97% | 250mg |
$707.20 | 2022-03-01 | |
| Alichem | A023028354-500mg |
2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine |
1361518-79-7 | 97% | 500mg |
$989.80 | 2022-03-01 | |
| Alichem | A023028354-1g |
2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine |
1361518-79-7 | 97% | 1g |
$1,646.40 | 2022-03-01 |
2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine
Introduction to 2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine (CAS No. 1361518-79-7)
2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1361518-79-7, is characterized by its unique structural framework, which consists of a pyridine core substituted with two 2,3,4-trichlorophenyl groups and a single fluorine atom at the 4-position. The presence of multiple chlorine atoms and the fluorine substituent imparts distinct electronic and steric properties, making it a valuable building block for various synthetic applications.
The compound's molecular structure is of particular interest due to its potential in designing novel pharmaceuticals and advanced materials. The pyridine ring is a common motif in many bioactive molecules, and its modification with electron-withdrawing groups such as chlorine and fluorine can significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the role of such substituted pyridines in developing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.
In the realm of pharmaceutical research, 2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine has been explored as a key intermediate in synthesizing small-molecule inhibitors. The electron-deficient nature of the pyridine ring enhances its ability to interact with biological targets such as enzymes and receptors. For instance, researchers have utilized this compound to develop inhibitors targeting tyrosine kinases, which play a pivotal role in cell signaling pathways associated with cancer progression. The< strong>fluoropyridine moiety is particularly noteworthy for its ability to modulate metabolic stability and binding affinity.
The synthesis of 2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at the 2,3,4 positions of the phenyl rings enhances the compound's reactivity towards nucleophilic substitution reactions. This characteristic makes it an excellent precursor for further functionalization. Advanced synthetic techniques such as cross-coupling reactions have been employed to introduce additional substituents or modify existing ones, expanding its utility in drug discovery.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine with greater accuracy. Molecular modeling studies have revealed that the compound can bind effectively to target proteins due to its optimized steric and electronic properties. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles. The integration of machine learning algorithms has further accelerated the process by identifying promising candidates for experimental validation.
The applications of this compound extend beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for developing organic semiconductors and light-emitting diodes (LEDs). The presence of electron-withdrawing groups enhances charge transport capabilities, which is essential for efficient electronic devices. Researchers are exploring its potential in creating novel optoelectronic materials that could revolutionize display technologies and solar cells.
In conclusion, 2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine (CAS No. 1361518-79-7) is a versatile compound with significant implications in both pharmaceuticals and materials science. Its structural features enable diverse applications ranging from drug development to advanced technological innovations. As research continues to uncover new possibilities for this compound, its importance in scientific advancements is likely to grow further.
1361518-79-7 (2,6-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)